Cas no 2172105-42-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid
• CAS No: 2172105-42-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5831721
• PubChem ID: 165515763
• Update Time: 2025-06-23

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid
• 2172105-42-7
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3-methylbutanoic acid
• EN300-1525955

• Inchi： 1S/C27H32N2O5/c1-27(2,15-25(31)32)29-24(30)14-17-8-7-13-23(17)28-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YOCZWWNGNFEHPQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(NC(C)(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid: A Comprehensive Overview

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid is a complex organic compound with the CAS number 2172105-42-7. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The compound's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis, along with a cyclopentyl ring and a branched carboxylic acid moiety. These features make it a versatile molecule for various research and industrial purposes.

The synthesis of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid involves advanced organic chemistry techniques, including multi-step reactions and precise control over stereochemistry. The Fmoc group plays a critical role in protecting the amine functionality during the synthesis process, ensuring the stability and purity of the final product. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound, making it more accessible for research and development.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. By incorporating this compound into peptide sequences, researchers can design molecules with enhanced stability, bioavailability, and therapeutic efficacy. For instance, studies have shown that peptides derived from this compound exhibit improved resistance to enzymatic degradation, making them ideal candidates for drug delivery systems.

In addition to its role in peptide synthesis, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid has shown potential in materials science applications. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which are highly desirable for creating functional materials with tailored properties. Recent research has demonstrated that SAMs formed using this compound exhibit excellent adhesion properties and corrosion resistance, making them suitable for use in electronic devices and biomedical implants.

The cyclopentyl ring in the molecule contributes to its mechanical stability and flexibility, which are crucial for applications in polymer chemistry. By integrating this compound into polymer backbones, scientists can develop materials with enhanced mechanical strength and thermal stability. For example, recent studies have explored the use of this compound as a monomer for synthesizing high-performance polymers that are resistant to environmental degradation.

The 3-methylbutanoic acid moiety in the molecule adds another layer of functionality by providing a carboxylic acid group that can participate in various chemical reactions. This group can be used to form esters, amides, or other derivatives, enabling further functionalization of the molecule for specific applications. For instance, researchers have utilized this moiety to create bioconjugates that target specific cellular pathways, opening new avenues for drug discovery.

From an environmental perspective, the synthesis and application of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid are being optimized to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, such as using renewable feedstocks and reducing waste generation. These efforts align with global sustainability goals and ensure that the compound remains a responsible choice for future innovations.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in advancing modern science and technology. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.